![molecular formula C8H7N3O3 B578829 4-Hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid methyl ester CAS No. 1335053-55-8](/img/structure/B578829.png)
4-Hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid methyl ester
Description
“4-Hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid methyl ester” is a chemical compound that belongs to the class of pyrazolopyridines . Pyrazolopyridines are a group of heterocyclic compounds that present two possible tautomeric forms: the 1H- and 2H-isomers .
Synthesis Analysis
The synthesis of pyrazolopyridine derivatives, including “4-Hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid methyl ester”, has been reported in various studies . One common method involves the treatment of 2-oxo-1,2,3,4-tetrahydropyridine-5-carboxylates with the Vilsmeier–Haack reagent .Molecular Structure Analysis
The molecular structure of “4-Hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid methyl ester” is characterized by the presence of a pyrazolo[3,4-b]pyridine core . This core structure is common among pyrazolopyridines and contributes to their unique chemical properties .Chemical Reactions Analysis
The chemical reactions involving “4-Hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid methyl ester” are diverse and depend on the specific conditions and reactants used . For instance, the compound can exhibit strong fluorescence when exposed to UV light (360 nm), indicating its potential use in photophysical applications .Safety and Hazards
While specific safety and hazard information for “4-Hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid methyl ester” is not available in the retrieved sources, similar compounds have been associated with certain hazard statements, such as H302, H315, H317, H319, H335, and corresponding precautionary statements .
Future Directions
The future directions for research on “4-Hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid methyl ester” and related compounds are likely to involve further exploration of their synthetic strategies, substitution patterns, and potential biomedical applications . Given their structural similarity to purine bases, these compounds may also be investigated for their potential roles in biological systems .
properties
IUPAC Name |
methyl 4-oxo-1,7-dihydropyrazolo[3,4-b]pyridine-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O3/c1-14-8(13)5-2-9-7-4(6(5)12)3-10-11-7/h2-3H,1H3,(H2,9,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJKHZTKVJVYZFX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CNC2=C(C1=O)C=NN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 6-cyclopentylidene-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxylate](/img/structure/B578748.png)
![7-Boc-3-phenyl-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine](/img/structure/B578751.png)
![ethyl 6-bromo-1H-pyrrolo[3,2-b]pyridine-2-carboxylate](/img/structure/B578761.png)
![9H-Dibenzo[a,c]carbazole, 11-bromo-](/img/structure/B578768.png)
